Cas no 280581-64-8 (2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine)

• Product Name: 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine
• CAS No: 280581-64-8
• MF: C₁₀H₇ClFN₃
• MW: 223.634083986282
• MDL: MFCD20441387
• CID: 1078412
• PubChem ID: 23160259
• Update Time: 2025-05-23

2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine
• (2-chloro-5-fluorophenyl)methan-1-ol
• (2-Chloro-5-fluoro-pyrimidin-4-yl)-phenylamine
• 2-CHLORO-5-FLUOROBENZYLALCOHOL
• AC1MCN6Z
• ACMC-1CGUV
• SureCN810490
• LS-06005
• CS-0359159
• SCHEMBL4119766
• ALBB-018251
• MFCD20441387
• SB59481
• (2-Chloro-5-fluoro-pyrimidin-4-yl)-phenyl-amine
• GMENDZXFDSRILX-UHFFFAOYSA-N
• DB-098629
• 4-Pyrimidinamine, 2-chloro-5-fluoro-N-phenyl-
• 2-Chloro-5-fluoro-N-phenylpyrimidin-4(3H)-imine
• Z1302428082
• 280581-64-8
• AKOS015960000

• MDL： MFCD20441387
• Inchi： 1S/C10H7ClFN3/c11-10-13-6-8(12)9(15-10)14-7-4-2-1-3-5-7/h1-6H,(H,13,14,15)
• InChI Key： GMENDZXFDSRILX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 223.03141
• Monoisotopic Mass: 223.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81

Additional information on 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine

2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine (CAS No. 280581-64-8): A Comprehensive Overview

The compound 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine (CAS No. 280581-64-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile chemical properties and biological activities. The structure of this compound features a pyrimidine ring with substituents at positions 2, 4, and 5, namely chlorine, phenylamino, and fluoro groups, respectively. These substituents contribute to its unique chemical reactivity and biological functionality.

Recent studies have highlighted the potential of 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine as a promising candidate in drug discovery programs targeting various diseases. For instance, researchers have explored its role as a kinase inhibitor, which is a critical class of enzymes involved in cell signaling pathways. The ability of this compound to selectively inhibit specific kinases makes it a valuable tool in the development of anticancer therapies. Additionally, its fluoro and chloro substituents enhance its lipophilicity and bioavailability, which are essential properties for drug candidates.

In the realm of agrochemicals, 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine has shown potential as a herbicide or fungicide. Its ability to inhibit key enzymes in plant pathogens or weeds has been extensively studied. Recent advancements in green chemistry have also focused on optimizing the synthesis of this compound to minimize environmental impact while maintaining its efficacy.

The synthesis of 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions. Researchers have developed efficient synthetic routes that incorporate fluorination and chlorination steps at specific positions on the pyrimidine ring. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule.

From a materials science perspective, this compound has been investigated for its potential as a building block in the construction of advanced materials such as organic semiconductors or sensors. Its electronic properties, influenced by the electron-withdrawing fluoro and chloro groups, make it suitable for applications in optoelectronics and energy storage devices.

Recent breakthroughs in computational chemistry have enabled researchers to predict the biological activity and toxicity profiles of 2-Chloro-5-fluoro-N-phenylpyrimidin-4-amine with unprecedented accuracy. By employing machine learning algorithms and molecular docking studies, scientists can now design analogs with improved pharmacokinetic properties while reducing adverse effects.

In conclusion, 2-Chloro-5-fluoro-N-phehnylpyrimidin-amine (CAS No. 280581648) stands as a testament to the interdisciplinary nature of modern chemical research. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a versatile building block in contemporary chemistry.